Cas no 933740-77-3 (1H-Indole-3-carboxylicacid, 5-bromo-2-chloro-)

1H-Indole-3-carboxylicacid, 5-bromo-2-chloro- structure
933740-77-3 structure
Product Name:1H-Indole-3-carboxylicacid, 5-bromo-2-chloro-
CAS No:933740-77-3
MF:C9H5BrClNO2
MW:274.498500585556
CID:802213
PubChem ID:45121056
Update Time:2025-04-19

1H-Indole-3-carboxylicacid, 5-bromo-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxylicacid, 5-bromo-2-chloro-
    • 5-bromo-2-chloro-1H-indole-3-carboxylic acid
    • 933740-77-3
    • DTXSID80669114
    • 5-Bromo-2-chloro-1H-indole-3-carboxylicacid
    • Inchi: 1S/C9H5BrClNO2/c10-4-1-2-6-5(3-4)7(9(13)14)8(11)12-6/h1-3,12H,(H,13,14)
    • InChI Key: GRQDAGHZFKWFCZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(C(=O)O)=C(N2)Cl

Computed Properties

  • Exact Mass: 272.919
  • Monoisotopic Mass: 272.919
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.1A^2
  • XLogP3: 3.2
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